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Compound of Interest

Compound Name: 1,1'-Thiobis(2-naphthol)

Cat. No.: B097517

Disclaimer: No comprehensive Safety Data Sheet (SDS) for 1,1'-Thiobis(2-naphthol) was
publicly available at the time of this writing. The following guide has been compiled by
extrapolating data from structurally similar and precursor compounds, primarily 2-naphthol. This
information should be used as a guideline only, and a comprehensive risk assessment should
be conducted by qualified professionals before handling 1,1'-Thiobis(2-naphthol).

Introduction

1,1'-Thiobis(2-naphthol) is a chemical compound used in various research and development
applications. Due to the limited availability of specific safety data, this guide provides a
conservative approach to its handling, storage, and disposal, drawing parallels from the known
hazards of naphthol-based compounds. This document is intended for researchers, scientists,
and professionals in drug development who may handle this substance.

Hazard Identification and Classification

Based on the GHS pictograms provided by suppliers and the known hazards of related
naphthol compounds, 1,1'-Thiobis(2-naphthol) is anticipated to be classified as an irritant and
to pose a potential health hazard. The following table summarizes the likely GHS classification,
though this is not officially confirmed.

Table 1: Postulated GHS Classification for 1,1'-Thiobis(2-naphthol)
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Hazard Class

Hazard Category

Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 o
Single Exposure irritation
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long-lasting effects

Note: This classification is inferred from related compounds and requires confirmation through

specific testing of 1,1'-Thiobis(2-naphthol).

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe

handling.

Table 2: Physical and Chemical Properties of 1,1'-Thiobis(2-naphthol)

Property Value
Molecular Formula C20H1402S
Molecular Weight 318.39 g/mol

White to light gray to light orange

Appearance
powder/crystal[1]
Melting Point 216 °C[1]
Solubility Soluble in Dimethylformamide (DMF)[1]

Storage Temperature

Room temperature, recommended in a cool,
dark place (<15°C)[1]
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Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is paramount to ensure the safety of laboratory

personnel.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling 1,1'-Thiobis(2-naphthol). The
following table outlines the recommended PPE.

Table 3: Personal Protective Equipment (PPE) Recommendations

Body Part Recommended Protection Standard
Chemical safety goggles and a

Eyes/Face ) ANSI Z87.1/ EN 166
face shield

Chemical-resistant gloves

) (Nitrile, Neoprene, or Butyl
Skin EN 374

rubber), lab coat, and full-

length pants

NIOSH-approved respirator
) with appropriate cartridges for
Respiratory ) NIOSH 42 CFR 84
organic vapors and

particulates
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Eye/Face Protection:
- Safety Goggles

- Face Shield (if splash risk)

Assess Risks:
- Scale of work
- Potential for dust/aerosol generation

Always Required /Always Required

Always Required If dust/aerosol risk

Hand Protection:
- Chemical-resistant gloves
(e.g., Nitrile, Neoprene)

Body Protection:
- Lab coat
- Closed-toe shoes

Respiratory Protection:
- Fume hood or
- NIOSH-approved respirator

Don PPE in Correct Order:
1. Gown/Apron
2. Mask/Respirator
3. Goggles/Face Shield
4. Gloves

Handle Chemical in
Controlled Environment
(e.g., Fume Hood)

Doff PPE Carefully to
Avoid Contamination

Dispose of Contaminated
PPE as Hazardous Waste

Click to download full resolution via product page
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Engineering Controls

Engineering controls are the first line of defense in minimizing exposure.

» Ventilation: Always handle 1,1'-Thiobis(2-naphthol) in a well-ventilated area. A chemical
fume hood is required for procedures that may generate dust or aerosols.

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.[2]

Handling and Storage Procedures

» Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust.[2] Minimize
dust generation and accumulation.[2] Wash hands thoroughly after handling.[2]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Protect
from light. Incompatible materials include strong oxidizing agents.[2]

Emergency Procedures

A clear and well-rehearsed emergency plan is critical.

First-Aid Measures

Table 4: First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes.[2] Seek
medical attention if irritation persists.[2] Take off

contaminated clothing and wash it before reuse.

[1]

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[2]
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[2]
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Fire-Fighting Measures

« Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
chemical foam.[2]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon oxides and sulfur oxides.

+ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][4]
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Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Table 3). Ensure adequate ventilation. Avoid breathing dust and
contact with the substance.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Containment and Cleaning Up: Sweep up and shovel into a suitable container
for disposal.[2] Avoid generating dust. After material pickup is complete, ventilate the area
and wash the spill site.

Toxicological Information

No specific toxicological data for 1,1'-Thiobis(2-naphthol) is readily available. The information
below is based on data for 2-naphthol and should be considered indicative of potential hazards.

Table 5: Toxicological Data for 2-Naphthol (for reference)

Test Species Route Value

LD50 Rat Oral 1300 mg/kg
LD50 Rabbit Dermal >10,000 mg/kg
LC50 Rat Inhalation >770 mg/m3 (1 h)

Source: Safety Data Sheets for 2-Naphthol.

o Acute Effects: Harmful if swallowed or inhaled.[5] Causes serious eye irritation.[5] May cause
skin and respiratory tract irritation.[6]

o Chronic Effects: Prolonged or repeated exposure may cause damage to organs.[6]

Disposal Considerations

All waste materials containing 1,1'-Thiobis(2-naphthol) should be treated as hazardous
waste.
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» Disposal Method: Dispose of contents and container in accordance with local, regional,
national, and international regulations.[7] Contact a licensed professional waste disposal

service to dispose of this material.

o Contaminated Packaging: Empty containers may retain product residue and should be
disposed of in the same manner as the substance itself.
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Follow standard lab
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Treat as Hazardous Waste
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sealed, and appropriate container

Contact Environmental Health & Safety (EHS)
or licensed waste disposal service

Dispose according to
local, state, and federal regulations
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Conclusion

While specific safety data for 1,1'-Thiobis(2-naphthol) is lacking, a conservative approach
based on the known hazards of similar naphthol compounds is essential for ensuring the safety
of all personnel. This guide provides a framework for the safe handling, storage, and disposal
of this substance. It is imperative that all users supplement this information with a thorough risk
assessment and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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